Cas no 36389-16-9 (2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide)
36389-16-9 structure
Product Name:2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide
CAS No:36389-16-9
MF:C6H3FN2O2
MW:154.09862446785
CID:296266
PubChem ID:763237
Update Time:2025-04-19
2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide
- 5-Fluorobenzofuroxan
- 5-fluoro-benzo[1,2,5]oxadiazole 1-oxide
- FT-0695663
- 5-fluorobenzo[c][1,2,5]oxadiazole 1-oxide
- 5-fluoro-1-oxido-2,1,3-benzoxadiazol-1-ium
- CS-0226701
- SCHEMBL7747611
- AKOS000631940
- 36389-16-9
-
- Inchi： 1S/C6H3FN2O2/c7-4-1-2-6-5(3-4)8-11-9(6)10/h1-3H
- InChI Key： QGJICKKZZHDRBX-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=NO[N+]=2[O-]
Computed Properties
- Exact Mass: 154.01800
- Monoisotopic Mass: 154.01785550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- Melting Point: 49-50°C
- PSA: 51.49000
- LogP: 1.39540
2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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